N-(5-chloro-2-methylphenyl)-N'-ethylthiourea

• CAS No.: 19384-12-4
• Molecular Formula: C10H13ClN2S
• Molecular Weight: 228.74 g/mol
• IUPAC Name: 1-(5-chloro-2-methylphenyl)-3-ethylthiourea
• InChI: InChI=1S/C10H13ClN2S/c1-3-12-10(14)13-9-6-8(11)5-4-7(9)2/h4-6H,3H2,1-2H3,(H2,12,13,14)
• InChI Key: ZUOCSNWZNHROCV-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)NC1=C(C=CC(=C1)Cl)C

Description

N-(5-chloro-2-methylphenyl)-N'-ethylthiourea is a useful research compound. Its molecular formula is C10H13ClN2S and its molecular weight is 228.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Chloro-2-methylphenyl isothiocyanate (18.3 g; 0.1 mol) was added dropwise to aqueous ethylamine (200 mL of 70% solution). The mixture was stirred for 18 hour at ambient temperature. Excess ethylamine was removed under a stream of nitrogen. The residue was diluted with water. The solids were collected by filtration, washed with water and dried to give N-(5-chloro-2-methylphenyl)-N ′-ethylthiourea (18.9 g). A sample crystallized from ethyl acetate afforded a solid, m.p. 120–122° C. Mass spectrum;; FAB (M+H)+ m/z 228. 1H-NMR (DMSO-d6; 300 MHz): δ 9.01 (br s, 1H), 7.67 (br s, 1H), 7.35 (br s, 1H), 7.25–7.16 (m, 2H), 3.44 (m, 2H), 2.13 (s, 3H), and 1.08 ppm (t, 3H).